![molecular formula C29H32N2O4 B2544968 5-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-2-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4H-pyran-4-one CAS No. 903355-45-3](/img/structure/B2544968.png)
5-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-2-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4H-pyran-4-one
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Description
5-(2-(4-benzylpiperidin-1-yl)-2-oxoethoxy)-2-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C29H32N2O4 and its molecular weight is 472.585. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
Research has focused on synthesizing a variety of compounds with structural similarities, demonstrating diverse chemical reactivities and methodologies. For example, the development of new synthetic pathways for pyridine and fused pyridine derivatives showcases the potential for creating complex molecules with specific properties. These pathways involve reactions that afford isoquinoline derivatives, highlighting the versatility of synthetic chemistry in generating structurally diverse compounds with potential applications in various fields, including materials science and pharmaceutical development (Al-Issa, 2012).
Potential Applications in Material Science
Studies on the synthesis and evaluation of quinolinone derivatives as antioxidants for lubricating grease suggest that structurally complex molecules can offer significant benefits in material science, particularly in improving the performance and longevity of lubricants. This research demonstrates the potential of sophisticated organic compounds to contribute to industrial applications, enhancing the efficiency and durability of materials (Hussein, Ismail, & El-Adly, 2016).
Advanced Chemical Properties and Analysis
The exploration of heterocyclic ketenethioacetal derivatives reveals the chemical properties and reactions of isoquinoline and tetrahydroisoquinoline compounds, offering insights into their potential applications in developing new chemical entities with desired functionalities. These studies not only advance our understanding of the chemical behavior of such compounds but also open up possibilities for their application in designing novel materials and pharmaceuticals (Ueno, Tominaga, Matsuda, & Kobayashi, 1974).
Properties
IUPAC Name |
5-[2-(4-benzylpiperidin-1-yl)-2-oxoethoxy]-2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)pyran-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H32N2O4/c32-27-17-26(19-30-13-12-24-8-4-5-9-25(24)18-30)34-20-28(27)35-21-29(33)31-14-10-23(11-15-31)16-22-6-2-1-3-7-22/h1-9,17,20,23H,10-16,18-19,21H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGKSBBJZTDGHHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)COC3=COC(=CC3=O)CN4CCC5=CC=CC=C5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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